Upcycling the electroplating sludge (EPS) and PET waste into metal–organic-frameworks (MOFs) is beneficial for both pollution mitigation and sustainable economy. Herein, we report a green synthesis of Ni-MOF nanocrystals by simultaneously using EPS and PET waste as precursors without any precedent. In particular, when EPS was fully utilized, with numerous Fe3+/Cu2+ ions coexisting with Ni2+ ions, the desired Ni-MOFs could still be successfully fabricated. The Ni-MOF nanocatalysts exhibited an excellent activity towards the photoreduction of CO2, giving 9.68 × 103 μmol h−1 g−1 of CO with 96.7% selectivity over H2 evolution. Additionally, the apparent quantum yield at 420 nm is 1.36%, which is superior to that of most catalysts in similar systems. This study clearly suggests that the MOF nanocrystals with excellent photocatalytic performances could be successfully fabricated from solid wastes.

Single particle inductively coupled plasma time-of-flight mass spectrometry (sp-ICP-TOFMS), in combination with online microdroplet calibration, allows for the determination of particle number concentrations (PNCs) and the amount (i.e. mass) of ICP-MS-accessible elements in individual particles. Because sp-ICP-TOFMS analyses of environmental samples produce rich datasets composed of both single-metal nanoparticles (smNPs) and many types of multi-metal NPs (mmNPs), interpretation of these data is well suited to automated analysis schemes. Here, we present a new data analysis approach that includes: 1. automatic particle detection and elemental mass determinations based on online microdroplet calibration, 2. correction of false (randomly occurring) multi-metal associations caused by measurement of coincident but distinct NPs, and 3. unsupervised clustering analysis of mmNPs to identify unique classes of NPs based on their element compositions. To demonstrate the potential of our approach, we analyzed water samples collected from the influent and effluent of five wastewater treatment plants (WWTPs) across Switzerland. We determined elemental masses in individual NPs, as well as PNCs, to estimate the NP removal efficiencies of the individual WWTPs. From WWTP samples collected at two points in time, we found an average of 90% and 94% removal efficiencies of single-metal and multi-metal NPs, respectively. Between 5% to 27% of detected NPs were multi-metal; the most abundant particle types were those rich in Ce–La, Fe–Al, Ti–Zr, and Zn–Cu. Through hierarchical clustering, we identified NP classes conserved across all WWTPs, as well as particle types that are unique to one or a few WWTPs. These uniquely occurring particle types may represent point sources of anthropogenic NPs. We describe the utility of clustering analysis of mmNPs for identifying natural, geogenic NPs, and also for the discovery of new, potentially anthropogenic, NP targets.

Amorphous silica nanoparticles (ASiNPs) are generally considered to be biocompatible with limited acute toxicity. These nanoparticles were therefore exploited in diverse nanoproducts (e.g. foods and cosmetics) and may be released into the environment in daily life. This has led to substantial concerns about their long-term exposure effects. Herein, RAW 264.7 cells were subjected to long-term exposure to ASiNPs for assessment of their potential cytotoxicity. Two ASiNPs with diameters of 50–100 nm (ASiNP1) and 450–500 nm (ASiNP2) were synthesized and comprehensively characterized. The acquired cells were denoted as RAW 264.7-NP1 (ASiNP1 treatment) and RAW 264.7-NP2 (ASiNP2 treatment) after long-term exposure. Both the small and large ASiNPs showed similar cellular distributions in lysosomes. We therefore examined the impacts of ASiNPs on the lysosomal density, size and function by microscopy imaging and proteomics analysis. As a result, RAW 264.7-NP1 cells displayed 2.3-fold higher lysosomal density and a 149% increase of average lysosomal area compared to parent cells. Proteomics analysis of lysosomes revealed 25 significantly changed proteins closely related to 5 cellular effects, including autophagy and lipid metabolism. Confocal imaging and immunoblotting of LC3 proteins indicated an accumulation of autophagosomes in RAW 264.7-NP1 cells. Elevation of cholesterol was also demonstrated in RAW 264.7-NP1 cells by visualization and quantification of cellular cholesterols. Notably, the cholesterol elevation in RAW 264.7-NP1 cells could be ameliorated by acceleration of autophagic flux (rapamycin treatment) but aggregated by blockage of autolysosome formation (chloroquine treatment), indicating the critical role of autophagic flux in lipid metabolism. Overall, the discovery of these hazard effects raised warnings for the long-term use of ASiNP-based nanoproducts and may facilitate the decision making for environmental exposure thresholds of ASiNPs.

The crisis of water scarcity has become one of the most urgent issues to be settled. It is still a challenge to develop a highly efficient water purification technology. In this work, highly efficient capacitive removal of metal ions from wastewater was demonstrated by using Ti–C redox interfaces created by an atomic layer deposition (ALD) strategy. It has been illustrated that the TiO2 nanolayer was formed by reaction on the surface of porous carbon (PC) by using an ALD strategy, which could effectively build the Ti–C redox interfaces; and thus, the TiO2 nanolayer on PC was beneficial for facilitating ion diffusion/transmission and adsorption/insertion. Impressively, this process showed a deionization capacity of 38.54 mg g−1 in a 500 mg L−1 NaCl solution at 1.2 V. In addition, this process had excellent capacitive removal efficiency to treat complicated water containing multiple metal ions (K+, Mg2+, Ca2+, Ni2+, Co2+, Cu2+, Pb2+, Cd2+, Cr2+, Fe3+ and Al3+). This work has important practical implication for highly efficient removal of metal ions from wastewater.

Nanoscale materials derived from natural biopolymers like cellulose and chitosan have many potentially useful agri-food and oral drug delivery applications. Because of their large and potentially bioactive surface areas and other unique physico-chemical properties, it is essential when evaluating their toxicological impact to assess potential effects on the digestion and absorption of co-ingested nutrients. Here, the effects of cellulose nanofibers (CNF), cellulose nanocrystals (CNC), and chitosan nanoparticles (Chnp) on the digestion and absorption of carbohydrates were studied. Starch digestion was assessed by measuring maltose released during simulated digestion of starch solutions. Glucose absorption was assessed by measuring translocation from the resulting digestas across an in vitro transwell tri-culture model of the small intestinal epithelium and calculating the area under the curve increase in absorbed glucose, analogous to the glycemic index. At 1% w/w, CNF and Chnp had small but significant effects (11% decrease and 14% increase, respectively) and CNC had no effect on starch hydrolysis during simulated digestion of a 1% w/w rice starch solution. In addition, at 2% w/w CNC had no effect on amylolysis in 1% solutions of either rice, corn, or wheat starch. Similarly, absorption of glucose from digestas of starch solutions (i.e., from maltose), was unaffected by 1% w/w CNF or CNC, but was slightly increased (10%, p < 0.05) by 1% Chnp, possibly due to the slightly higher maltose concentration in the Chnp-containing digestas. In contrast, all of the test materials caused sharp increases (∼1.2, 1.5, and 1.6 fold for CNC, CNF, and Chnp, respectively) in absorption of glucose from starch-free digestas spiked with free glucose at a concentration corresponding to complete hydrolysis of 1% w/w starch. The potential for ingested cellulose and chitosan nanomaterials to increase glucose absorption could have important health implications. Further studies are needed to elucidate the mechanisms underlying the observed increases and to evaluate the potential glycemic effects in an intact in vivo system.

Heterogeneous Fenton-like processes based on Fe-based catalysts are effective technology to degrade emerging organic pollutants in water and wastewater such as tetracycline (TC). However, the kinetically limited redox cycling between Fe2+ and Fe3+ is still a persistent challenge for their widespread application. To address this issue, we designed a novel Fe-based catalyst by coating reduced iron powder (RIP) with ferroferric oxide nanoparticles (FONP@RIP) using a simple chemical co-precipitation method. The reduced iron could rapidly reduce Fe(III) to Fe(II) and accelerate the cycle of Fe(II)/Fe(III) in the heterogeneous Fenton-like system. Benefiting from the accelerated cycle of Fe(II)/Fe(III), TC could be efficiently degraded in the FONP@RIP/H2O2 system over a wide pH range of 3–6, with a removal efficiency of 94.5% within 60 min (TC0 = 150 ppm). The predominant reactive oxygen species were identified as ˙OH and HO2˙. Based on the identified intermediates, the possible pathway of TC degradation was deduced and the toxicity of pollutants could also be significantly reduced during the degradation process. Moreover, FONP@RIP exhibited stable catalytic performance during multiple cyclic tests with only a marginal loss of catalytic components. This study presents a new catalyst design strategy for heterogeneous Fenton-like processes, which provides a promising way for the degradation of residual antibiotics in water and wastewater.

Engineered silver nanoparticles (Ag-ENPs) are widely used in a range of biocidal and consumable products, raising concerns regarding their potential risks upon release into the environment. Both Ag and Ag-ENPs have a long history of usage (e.g. at least 12 decades for Ag-ENPs). This historical usage of Ag, together with its concomitant release into the environment, provides a source of information for assessing whether newly emerging Ag-based nanotechnology constitutes an environmental risk. Here, we have utilized a meta-analysis to examine the behavior of Ag along the ‘source – waste water treatment plant (WWTP) – soil – receptor’ pathway. This is because, when total Ag is considered (i.e. bulk Ag plus Ag-ENPs), the majority of what is released into the environment accumulates in agricultural soils due to the application of sludge from WWTPs. However, the mass flow of Ag-ENPs entering soils only represents a small fraction of the total Ag, with the concentrations of Ag-ENPs in soil generally three orders of magnitude lower than the total Ag concentrations for field-measured values in sludge-treated soils. Furthermore, most Ag-ENPs lose their engineered nano-properties and are sulfidated to Ag2S within WWTPs before being applied to agricultural soils. Importantly, the Ag2S produced is very stable in soils, with the soluble Ag concentration being very low (generally ≤6 μg L−1) – this being at least six orders of magnitude lower than the no-observed-effect concentrations reported for plant growth and terrestrial fauna in soils. Accordingly, the bioaccumulation of Ag in edible plant tissues in sludge-treated soils is also much lower than the maximum permissible levels of Ag in diets for animals. Taken together, the risk of Ag-ENPs to terrestrial plants and fauna (including humans through trophic transfer) is small. However, the usage of Ag-ENP products may potentially pose a risk to soil microbial communities and in natural waters, and more research is needed in these areas.

Iron (hydr)oxides play an indispensable role in the immobilization of heavy metal ions in environmental geochemical processes. As is well-known, the mineralization process of iron (hydr)oxides strongly depends on their surrounding environment. Goethite, a common iron oxide hydrate, is often naturally mineralized or artificially prepared in an alkaline environment; therefore, most of the studies are limited to alkaline environment-derived goethite; moreover, although the mineralization of goethite often takes place in an extremely acidic environment (e.g., acid mine drainage), little information is available on the heavy metal ion immobilization ability of acidic environment-derived goethite. In this study, we investigated the mineralization of goethite in an extremely acidic environment (GA) and compared its Cr(VI) immobilization performance with that of the alkaline-derived counterpart (GB). It was interestingly found that the maximum amount and apparent rate of Cr(VI) immobilization for GA were 0.124 mg m−2 and 15.68 m−2 mg−1 min−1, 2.4 times and 2.9 times those of GB, respectively. This outstanding Cr(VI) immobilization performance of GA was attributed to its higher surface hydroxyl concentration, as evidenced by the in situ IR spectra and X-ray photoelectron spectra. The higher surface hydroxyl concentration of GA originated from the preferential growth of its {021} facet with higher –OH group density in an acidic environment, resulting in its higher facet proportion of {021}/{110}. Moreover, we carefully identified the coordination mode of Cr(VI) immobilized on the GA and GB surface using Cr K-edge near-edge structure spectroscopy and discovered the formation of both monodentate mononuclear and bidentate binuclear complexes. These findings shed light on the influence of acidity on the mineralization and heavy metal pollutant adsorption performance of goethite and also provide a method for the preparation of goethite with high heavy metal ion immobilization performance.

With increasing production and use of carbon nanotubes (CNTs) and their inevitable release during the life cycle of CNT-based products, these engineered nanomaterials are likely to accumulate in environmental compartments such as wastewater and biosolids, sediments, and biosolids-amended soils. Subsequent uptake of CNTs by agricultural crops could increase the risk of human exposure through the food chain. Unambiguous detection of CNTs in crop plants is essential for food safety assessment. In this study, we developed a method for the detection of multiwall CNTs (MWCNTs) in tissues of lettuce (Lactuca sativa L.), coupling digestion and Raman analysis. Five digestion reagents, including sulfuric acid, hydrochloric acid, nitric acid, ammonium hydroxide, and hydrogen peroxide, were examined. Nitric acid showed the best performance, removing 98–99% leaf/stem/root biomass (dry weight) and minimizing matrix background signals that can interfere with MWCNT Raman signals. Application of nitric acid digestion-Raman analysis to spiked lettuce tissues suggested a detection limit of 25 mg kg−1 dry weight or lower. We then applied this method to lettuce plants grown hydroponically with 0, 5, 10, and 20 mg L−1 pristine (p-) or carboxyl-functionalized (c-) MWCNT. Both p-MWCNT and c-MWCNT were detected in the root, stem, and leaf tissues of most exposed lettuce plants, indicating uptake and translocation of both MWCNTs in this edible plant. Comparisons of the plants grown with 20 mg L−1 p-MWCNT or c-MWCNT suggested that carboxylation facilitated uptake and translocation of MWCNT in lettuce. Our results demonstrated that nitric acid digestion in conjunction with Raman analysis is an effective approach for detecting MWCNTs in food crops, contributing to the potential development of new analytical platforms for studying the environmental fate of CNTs in the soil–plant system and human exposure through the food chain.

Self-assembled nanoribbons from small molecule amphiphiles with a structural domain to impart mechanical stability and chelating head groups are reported for the remediation of lead from contaminated water. The nanoribbons' remediation capacity is affected by pH and the presence of competing cations, and can be modulated by head group choice.